1-[4-(3,4-Difluorophenoxy)phenyl]ethan-1-ol

• CAS: 1153088-54-0
• Molecular Formula: C14H12F2O2
• Molecular Weight: 250.245
• SMILES: CC(C1=CC=C(C=C1)OC2=CC(=C(C=C2)F)F)O
• InChI: InChI=1S/C14H12F2O2/c1-9(17)10-2-4-11(5-3-10)18-12-6-7-13(15)14(16)8-12/h2-9,17H,1H3
• InChIKey: SXOVPKUQHMBXGW-UHFFFAOYSA-N
• Solubility: not available

1-[4-(3,4-Difluorophenoxy)phenyl]ethan-1-ol (CAS 1153088-54-0) | Procurement-Ready Overview for R&D Intermediates

1-[4-(3,4-Difluorophenoxy)phenyl]ethan-1-ol (CAS 1153088-54-0) is a fluorinated aromatic secondary alcohol with the molecular formula C14H12F2O2 and a molecular weight of 250.24 g/mol . It features a 3,4-difluorophenoxy moiety attached to a phenyl ring, which is further functionalized with an ethan-1-ol group . This compound is commercially available from several suppliers with a typical purity of 98% and is primarily utilized as a key synthetic intermediate in pharmaceutical research, particularly for the construction of more complex bioactive molecules and fluorinated derivatives [1].

Fluorinated building block Medicinal chemistry intermediate with 3,4-difluorophenoxy motif

Secondary alcohol oxidation state Enables specific reactivity distinct from ketone analogs

Para-substituted geometry Supports linear extension for target engagement studies

• [1] Kuujia. (n.d.). 4'-(3,4-Difluorophenoxy)acetophenone (CAS 845866-50-4) and related compounds as versatile intermediates. View Source

Why Simple Substitution Fails: Evidence for 1-[4-(3,4-Difluorophenoxy)phenyl]ethan-1-ol's Unique Role in Synthesis

The primary differentiation of 1-[4-(3,4-Difluorophenoxy)phenyl]ethan-1-ol arises from its specific oxidation state and the precise pattern of fluorine substitution on the phenoxy ring. Generic substitution with a non-fluorinated or differently substituted analog is not feasible for two key reasons. First, the specific 3,4-difluoro substitution pattern imparts distinct electronic and steric properties that are critical for downstream reactivity and biological interactions, as seen in related compounds where this moiety is a pharmacophore [1]. Second, its role as a secondary alcohol intermediate is irreplaceable; the corresponding ketone analog, 1-[4-(3,4-difluorophenoxy)phenyl]ethan-1-one (CAS 845866-50-4), is a different building block with distinct chemical properties (e.g., melting point of 57-59°C [2] vs. an oil/liquid for the alcohol ). Attempting to use an alcohol when a ketone is required would necessitate an additional redox step, impacting synthetic efficiency and yield [3].

This compound

Common substitute

Risk

Secondary alcohol

Ketone analog (CAS 845866-50-4)

Oxidation state mismatch may alter reactivity and require additional redox steps

3,4-Difluoro substitution

2,5-Difluoro isomer (CAS 1478075-02-3)

Fluorine pattern may shift pharmacophore fit and target engagement profile

Para-substituted

Ortho-substituted isomer

Regioisomer geometry may alter downstream synthetic pathways

• [1] David, D. J., et al. (2007). Efficacy of the MCHR1 Antagonist N-[3-(1-{[4-(3,4-Difluorophenoxy)phenyl]methyl}(4-piperidyl))-4-methylphenyl]-2-methylpropanamide (SNAP 94847) in Mouse Models of Anxiety and Depression. Journal of Pharmacology and Experimental Therapeutics, 321(1), 237-248. View Source
• [2] Kuujia. (n.d.). 4'-(3,4-Difluorophenoxy)acetophenone (CAS 845866-50-4). Physical properties: Melting Point 57-59°C. View Source
• [3] Drug Synthesis Database. (n.d.). Synthesis of 1-[4-amino-3-(2,4-difluorophenoxy)phenyl]-1-ethanone via oxidation. View Source

Quantitative Evidence Guide for Selecting 1-[4-(3,4-Difluorophenoxy)phenyl]ethan-1-ol (CAS 1153088-54-0)

Comparative Physicochemical Properties: Ketone vs. Alcohol Analog

The target compound, 1-[4-(3,4-difluorophenoxy)phenyl]ethan-1-ol, is a secondary alcohol. Its closest ketone analog, 1-[4-(3,4-difluorophenoxy)phenyl]ethan-1-one (CAS 845866-50-4), is a distinct chemical entity with different physical properties and reactivity. While the alcohol does not have a reported melting point (likely an oil or low-melting solid at room temperature) , the ketone has a defined melting point of 57-59°C [1]. This physical difference is crucial for handling, purification, and storage. Furthermore, the ketone has a topological polar surface area (TPSA) of 26.3 Ų [1] and XLogP3 of 3.5, whereas the alcohol has a computed TPSA of 29.46 Ų and LogP of 3.81 , indicating higher polarity and slightly increased hydrophobicity.

Ketone vs. Alcohol Physicochemical

Cross-study comparable

TPSA Δ +3.16 Ų LogP Δ +0.31 M.p. solid vs. liquid

Property differences influence handling and reaction suitability

Reported vendor data; physical state may affect synthetic step selection

Evidence Dimension	Physicochemical Properties
Target Compound Data	TPSA: 29.46 Ų; LogP: 3.81; Melting Point: Not Reported
Comparator Or Baseline	1-[4-(3,4-difluorophenoxy)phenyl]ethan-1-one (Ketone, CAS 845866-50-4): TPSA: 26.3 Ų; XLogP3: 3.5; Melting Point: 57-59°C
Quantified Difference	ΔTPSA = +3.16 Ų; ΔLogP = +0.31; Melting point difference is qualitative (solid vs. liquid)
Conditions	Computed and experimentally reported values from vendor databases.

Why This Matters

The different physical state and polarity affect solubility, formulation, and suitability for specific synthetic steps (e.g., the alcohol as a nucleophile, the ketone as an electrophile), making them non-interchangeable in a synthetic route.

• [1] Kuujia. (n.d.). 4'-(3,4-Difluorophenoxy)acetophenone (CAS 845866-50-4). Physical properties: Melting Point 57-59°C, TPSA 26.3 Ų, XLogP3 3.5. View Source

Isomeric Differentiation: 3,4-Difluoro vs. 2,5-Difluoro Substitution

The position of fluorine atoms on the phenoxy ring is a critical determinant of a molecule's electronic profile and biological interactions. The target compound (CAS 1153088-54-0) features a 3,4-difluoro substitution pattern. A positional isomer, 1-[4-(2,5-difluorophenoxy)phenyl]ethan-1-ol (CAS 1478075-02-3), has identical molecular weight (250.24 g/mol) but a different fluorine arrangement . In related biologically active molecules, the 3,4-difluorophenoxy motif has been specifically associated with potent activity at targets like the melanin-concentrating hormone receptor 1 (MCHR1) [1] and the peroxisome proliferator-activated receptor alpha (PPAR-α) [2], highlighting its privileged status for certain receptor interactions.

3,4- vs 2,5-Difluoro Isomer

Class-level inference

Same MW 250.24 Fluorine position differs MCHR1/PPARα preference reported for 3,4-

Positional fluorine may affect receptor interaction profile

Inferred from related bioactive compounds; no direct pair data

Evidence Dimension	Molecular Geometry and Electronic Properties
Target Compound Data	3,4-Difluorophenoxy substitution pattern
Comparator Or Baseline	1-[4-(2,5-difluorophenoxy)phenyl]ethan-1-ol (CAS 1478075-02-3): 2,5-Difluorophenoxy substitution pattern
Quantified Difference	Qualitative difference in substitution pattern; no direct comparative bioactivity data available for these two specific alcohols.
Conditions	Structural comparison; inferred from activity of related compounds with identical 3,4-difluorophenoxy moiety.

Why This Matters

Procuring the specific 3,4-difluoro isomer is essential for research programs that have identified this precise substitution pattern as part of a lead series or a known pharmacophore, such as in MCHR1 or PPAR-α targeted projects.

• [1] David, D. J., et al. (2007). Efficacy of the MCHR1 Antagonist SNAP 94847. Journal of Pharmacology and Experimental Therapeutics, 321(1), 237-248. View Source
• [2] Xenobiotica. (2009). Pharmacokinetics, disposition and lipid-modulating activity of 5-{2-[4-(3,4-difluorophenoxy)-phenyl]-ethylsulfamoyl}-2-methyl-benzoic acid, a potent and subtype-selective PPAR alpha agonist. Vol. 39, Issue 10. View Source

Synthetic Value: Positional Isomer Comparison with [2-(3,4-Difluorophenoxy)phenyl]methanol

The target compound, 1-[4-(3,4-difluorophenoxy)phenyl]ethan-1-ol, is a para-substituted secondary alcohol, offering a specific geometry and reactivity profile. Its regioisomer, [2-(3,4-difluorophenoxy)phenyl]methanol, features an ortho-substituted primary alcohol, leading to significant differences in steric hindrance and chemical behavior. The target compound has a computed LogP of 3.81 , whereas the ortho isomer's LogP is not directly reported but is expected to differ due to altered molecular shape. Both are utilized as intermediates, but the para-substituted target compound serves as a more direct precursor to the highly valuable ketone 1-[4-(3,4-difluorophenoxy)phenyl]ethan-1-one (CAS 845866-50-4) , a building block in agrochemical and pharmaceutical research.

Para vs. Ortho Regioisomer

Cross-study comparable

Secondary alcohol (para) vs primary alcohol (ortho) LogP 3.81 (target) vs unreported

Geometry and alcohol class determine synthetic precursor role

Target is direct precursor to ketone CAS 845866-50-4

Evidence Dimension	Regioisomer Structure and Utility
Target Compound Data	Para-substituted secondary alcohol; Computed LogP: 3.81; Precursor to ketone CAS 845866-50-4.
Comparator Or Baseline	[2-(3,4-Difluorophenoxy)phenyl]methanol: Ortho-substituted primary alcohol.
Quantified Difference	Qualitative difference in substitution pattern (para vs. ortho) and alcohol type (secondary vs. primary).
Conditions	Structural comparison and vendor-described applications.

Why This Matters

The specific para-substituted secondary alcohol structure of CAS 1153088-54-0 dictates its role in specific synthetic pathways, particularly as a precursor to the corresponding ketone. Using a different regioisomer would lead to a different set of downstream products.

• [1] Kuujia. (n.d.). 4'-(3,4-Difluorophenoxy)acetophenone (CAS 845866-50-4) as a versatile intermediate. View Source

Optimal R&D Applications for 1-[4-(3,4-Difluorophenoxy)phenyl]ethan-1-ol (CAS 1153088-54-0)

Scaffold for CNS-Targeted MCHR1 Antagonist Development

Based on its validated 3,4-difluorophenoxy moiety, this alcohol is a strategic intermediate for synthesizing novel MCHR1 antagonists, a class of compounds investigated for their anxiolytic and antidepressant potential [1]. The 3,4-difluoro substitution pattern is a key structural element in SNAP 94847, a well-characterized MCHR1 antagonist. Using this alcohol as a building block allows for the direct incorporation of this proven pharmacophore into new chemical entities, streamlining lead optimization efforts for CNS drug discovery.

Building Block for PPAR-α Agonists in Metabolic Disease Research

The compound serves as a critical starting material for synthesizing subtype-selective PPAR-α agonists, which are of interest for treating dyslipidemia and other metabolic disorders [2]. The 3,4-difluorophenoxy group has been shown to contribute to potent and selective PPAR-α activity. Procuring this specific alcohol ensures the correct geometry for constructing the ethylsulfamoyl linker found in potent analogs, a feature crucial for achieving the desired pharmacological profile [2].

Precursor to a High-Value Fluorinated Acetophenone Intermediate

The primary commercial and research utility of 1-[4-(3,4-difluorophenoxy)phenyl]ethan-1-ol is as a direct synthetic precursor to 1-[4-(3,4-difluorophenoxy)phenyl]ethan-1-one (CAS 845866-50-4) via a simple oxidation reaction [3]. The ketone is a more widely used building block in medicinal and agrochemical chemistry, valued for its ketone functional group's versatility in further reactions. Procuring the alcohol provides a cost-effective and high-purity route to this important ketone in-house, especially when the ketone's commercial availability or purity is a limiting factor.

Application

Selection Property

Validation Focus

MCHR1 antagonist research intermediate

3,4-Difluorophenoxy pharmacophore

Reported MCHR1 binding assay context

PPAR-α agonist lead optimization

Ethylsulfamoyl linker geometry

Reported PPAR-α activation assay context

Ketone intermediate synthesis precursor

Alcohol-to-ketone oxidation step

Reported oxidation protocol compatibility

• [1] David, D. J., et al. (2007). Efficacy of the MCHR1 Antagonist SNAP 94847. Journal of Pharmacology and Experimental Therapeutics, 321(1), 237-248. View Source
• [2] Xenobiotica. (2009). Pharmacokinetics, disposition and lipid-modulating activity of 5-{2-[4-(3,4-difluorophenoxy)-phenyl]-ethylsulfamoyl}-2-methyl-benzoic acid, a potent and subtype-selective PPAR alpha agonist. Vol. 39, Issue 10. View Source
• [3] Kuujia. (n.d.). 4'-(3,4-Difluorophenoxy)acetophenone (CAS 845866-50-4) as a versatile intermediate. View Source